(E)-2-(benzo[d]thiazol-2(3H)-ylidene)-3-morpholino-3-oxopropanenitrile

• IUPAC Name: (2E)-2-(3H-1,3-benzothiazol-2-ylidene)-3-morpholin-4-yl-3-oxopropanenitrile
• InChI: InChI=1S/C14H13N3O2S/c15-9-10(14(18)17-5-7-19-8-6-17)13-16-11-3-1-2-4-12(11)20-13/h1-4,16H,5-8H2/b13-10+
• InChI Key: JPSARGULMUNQAF-JLHYYAGUSA-N
• Canonical SMILES: C1COCCN1C(=O)C(=C2NC3=CC=CC=C3S2)C#N
• Isomeric SMILES: C1COCCN1C(=O)/C(=C/2\NC3=CC=CC=C3S2)/C#N
• Molecular Formula: C14H13N3O2S
• Molecular Weight: 287.34 g/mol

Description

(E)-2-(benzo[d]thiazol-2(3H)-ylidene)-3-morpholino-3-oxopropanenitrile, also known as BTO, is a heterocyclic compound that has gained attention for its potential applications in scientific research. BTO has a unique chemical structure that makes it an attractive candidate for use in various fields, including medicinal chemistry, biochemistry, and pharmacology.

Scientific Research Applications

Facile Synthesis of Novel Compounds

One study explores the facile synthesis of novel polysubstituted thiophene and 1,3,4-thiadiazole derivatives, showcasing the compound's role in creating new chemical entities with potential applications in material science and pharmacology (Farag, Dawood, & Kandeel, 1997). This research highlights the compound's versatility in synthesizing derivatives with various functional groups.

Domino Reactions in Heterocyclic Chemistry

Another study investigates the domino reactions of 1,3-thiazolidinedione, malononitrile, and aromatic aldehydes, emphasizing the synthesis of dihydrothiophene or spirocyclic compounds. This research underlines the compound's utility in constructing complex heterocyclic structures, which are valuable in drug discovery and material science (Sun, Zhang, Xia, & Yan, 2009).

Novel Thieno[2,3-b]-Thiophene Derivatives

Further research describes the synthesis of new thieno[2,3-b]-thiophene derivatives incorporating the compound, demonstrating its application in creating molecules with potential optoelectronic properties (Mabkhot, Kheder, & Al-Majid, 2010).

Photophysical Properties of Hybrid Dyes

The compound also finds application in the synthesis of hybrid dyes with aggregation-induced emissive and nonlinear optical properties, indicating its relevance in developing advanced materials for optoelectronics (Shreykar, Jadhav, & Sekar, 2017).

Electrochemical Synthesis of Disulfides

Research on the electrochemical synthesis of disulfides using the compound points to its role in environmentally friendly methodologies for creating compounds with potential applications in various industrial processes (Esmaili & Nematollahi, 2013).